Cas no 1805617-24-6 (Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805617-24-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886775
• Update Time: 2025-10-27

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F6NO2/c1-18-8(17)6-5(9(13,14)15)4(7(11)12)3(10)2-16-6/h2,7H,1H3
• InChI Key： HEGMPJIMVOZNSN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805617-24-6)

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805617-24-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, specifically pyridine carboxylates, which are widely utilized in the development of active ingredients for various applications. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula, C₉H₅F₆NO₂, reflects its highly fluorinated nature, which is a key feature in modern drug design and agrochemical innovation. Fluorine incorporation is a trending topic in the chemical industry, as it often improves metabolic stability, lipophilicity, and binding affinity to biological targets. Researchers frequently search for terms like "fluorinated pyridine derivatives" or "trifluoromethylpyridine applications" to explore its potential in crop protection and medicinal chemistry.

In the context of green chemistry and sustainable synthesis, Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate is often discussed for its role in reducing environmental impact. The compound's efficiency as a building block aligns with the growing demand for eco-friendly chemical processes. Searches related to "fluorine in sustainable chemistry" or "pyridine-based green intermediates" highlight its relevance in contemporary research.

From a technical perspective, the compound's physical and chemical properties are critical for its applications. Its solubility in organic solvents, melting point, and stability under various conditions are frequently analyzed in patent literature and academic journals. Keywords such as "pyridine carboxylate synthesis" or "difluoromethylpyridine characterization" are commonly used by chemists seeking detailed methodologies for its preparation and purification.

The versatility of Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate extends to its use in catalysis and material science. Its ability to act as a ligand or precursor in metal-organic frameworks (MOFs) has been explored in recent studies. This aligns with the rising interest in "advanced functional materials" and "MOF design", which are hot topics in nanotechnology and materials engineering.

In summary, Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805617-24-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its fluorinated structure and synthetic adaptability make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. For researchers and industry professionals, understanding its properties and potential is essential for advancing cutting-edge chemical solutions.